2068-78-2

Vincristine sulfate

In Stock

• CAS RN:
• 2068-78-2

• Formula:
• C46H58N4O14S

• InChI:
• InChI=1S/C46H56N4O10.H2O4S/c1-7-42(55)22-28-23-45(40(53)58-5,36-30(14-18-48(24-28)25-42)29-12-9-10-13-33(29)47-36)32-20-31-34(21-35(32)57-4)50(26-51)38-44(31)16-19-49-17-11-15-43(8-2,37(44)49)39(60-27(3)52)46(38,56)41(54)59-6;1-5(2,3)4/h9-13,15,20-21,26,28,37-39,47,55-56H,7-8,14,16-19,22-25H2,1-6H3;(H2,1,2,3,4)/t28?,37-,38?,39+,42?,43+,44+,45-,46-;/m0./s1

• InChIKey:
• AQTQHPDCURKLKT-PNYVAJAMSA-N

• Vincristine is an antimitotic vinca alkaloid, isolated from the plant V. rosea. It irreversibly blocks mitosis by binding to tubulin (Ki = 85 nM) and inhibiting tubulin polymerization. Vincristine is exported from cells via the ATP-binding cassette transporter P-glycoprotein, but not by multidrug resistance-associated protein. Its effectiveness in blocking the proliferation of cancer cells is affected by overexpression of P-glycoprotein.
  Potent anti-tumoric agent
  Vincristine Sulfate is the sulfate salt of a natural alkaloid isolated from the plant Catharanthus roseus (Vinca rosea L.) with antimitotic and antineoplastic activities. Vincristine binds irreversibly to microtubules and spindle proteins in S phase of the cell cycle and interferes with the formation of the mitotic spindle, thereby arresting tumor cells in metaphase. This agent also depolymerizes microtubules a...

N-(2-bromophenyl)-2-[1-(2-ethoxypyridin-3-yl)-N-methylformamido]acetamide

• CAS RN:
• 2068-78-2; 57-22-7

• Formula:
• C17H18BrN3O3

• InChI:
• InChI=1S/C17H18BrN3O3/c1-3-24-16-12(7-6-10-19-16)17(23)21(2)11-15(22)20-14-9-5-4-8-13(14)18/h4-10H,3,11H2,1-2H3,(H,20,22)

• InChIKey:
• LBYBYXGQLDMERL-UHFFFAOYSA-N

• N-(2-bromophenyl)-2-[1-(2-ethoxypyridin-3-yl)-N-methylformamido]acetamide is a useful research compound. Its molecular formula is C17H18BrN3O3 and its molecular weight is 392.253. The purity is usually 95%.